(2E)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enenitrile

• IUPAC Name: (E)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enenitrile
• InChI: InChI=1S/C19H14N2OS/c1-22-17-9-7-15(8-10-17)18-13-23-19(21-18)16(12-20)11-14-5-3-2-4-6-14/h2-11,13H,1H3/b16-11+
• InChI Key: NDGPUUAEFBTKGD-LFIBNONCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CC=C3)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC=CC=C3)/C#N
• Molecular Formula: C19H14N2OS
• Molecular Weight: 318.4 g/mol

Description

This compound is an organic molecule that contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. It also has methoxyphenyl and phenyl groups attached to the thiazole ring. These types of compounds are often used in the development of pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a condensation reaction of a thiol and a nitrile. The methoxyphenyl and phenyl groups could be introduced through electrophilic aromatic substitution or other coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, along with the attached phenyl and methoxyphenyl groups. The exact structure would depend on the specific locations of these groups on the thiazole ring.

Chemical Reactions Analysis

As an organic compound containing a thiazole ring, this compound could potentially undergo a variety of chemical reactions. These might include electrophilic aromatic substitution on the phenyl rings, nucleophilic attack on the thiazole ring, or reactions involving the nitrile group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and location of the methoxyphenyl and phenyl groups, the nature of the thiazole ring, and the presence of the nitrile group.

Scientific Research Applications

Methoxyphenyl Component Applications

Methoxyphenyl derivatives have been extensively studied for their diverse biological activities. For example, 3-Methoxy-4-hydroxyphenylglycol (MHPG), a methoxyphenyl derivative, is a metabolite that reflects brain norepinephrine metabolism and has been used to study neuropsychiatric disorders. Its measurement in urine and plasma can provide insights into catecholaminergic system disturbances in conditions such as schizophrenia and depression (Beckmann & Goodwin, 1980).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for potential use in pharmaceuticals, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.